Cas no 62381-82-2 (Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide)

• Product name: Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide
• CAS No: 62381-82-2
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 446943
• PubChem ID: 6309277

Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(3-phenyl-2-propenyl)thio]-, 1-oxide
• 1-oxido-2-(3-phenylprop-2-enylsulfanyl)pyridin-1-ium
• 2-[(3-phenyl-2-propenyl)sulfanyl]-1-pyridiniumolate
• MLS000694666
• 2-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}pyridin-1-ium-1-olate
• SMR000332980
• 5B-082
• 62381-82-2
• HMS1364C05
• AKOS005091679
• HMS2605E21
• CHEMBL1539758

• Inchi： InChI=1S/C14H13NOS/c16-15-11-5-4-10-14(15)17-12-6-9-13-7-2-1-3-8-13/h1-11H,12H2/b9-6+
• InChI Key： UMKMFAFMYLQIMR-RMKNXTFCSA-N
• SMILES： C1=CC=C(C=C1)C=CCSC2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 243.07189
• Monoisotopic Mass: 243.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 26.94